Cas no 1448063-95-3 (3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea)

• Product Name: 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea
• CAS No: 1448063-95-3
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 5822941
• PubChem ID: 71809710
• Update Time: 2025-06-22

3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methoxypiperidin-1-yl)phenyl]-3-(3-phenylpropyl)urea
• 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea
• 1-(4-(4-methoxypiperidin-1-yl)phenyl)-3-(3-phenylpropyl)urea
• 1448063-95-3
• F6442-5629
• AKOS024565269

• Inchi： 1S/C22H29N3O2/c1-27-21-13-16-25(17-14-21)20-11-9-19(10-12-20)24-22(26)23-15-5-8-18-6-3-2-4-7-18/h2-4,6-7,9-12,21H,5,8,13-17H2,1H3,(H2,23,24,26)
• InChI Key： VCLXJXVVPKMULB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N2CCC(OC)CC2)C=C1)C(NCCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 367.22597718g/mol
• Monoisotopic Mass: 367.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea

Introduction to 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea (CAS No. 1448063-95-3)

3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea, with the CAS number 1448063-95-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a phenylpropyl group, and a 4-methoxypiperidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The urea moiety in 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea plays a crucial role in its pharmacological properties. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors. This property makes the compound a promising candidate for drug development, particularly in the areas of neurology and oncology.

The 4-methoxypiperidine ring is another key structural feature of this compound. Piperidine derivatives are widely used in medicinal chemistry due to their ability to modulate various biological processes. The presence of a methoxy group on the piperidine ring can influence the compound's lipophilicity and metabolic stability, which are important factors in drug design. Recent studies have shown that compounds containing this ring structure exhibit potent activity against specific protein kinases, making them potential leads for the development of targeted therapies.

The phenylpropyl group in 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea adds further complexity to its structure and biological activity. Phenylpropyl moieties are often associated with enhanced membrane permeability and improved pharmacokinetic properties. These characteristics can be advantageous in developing drugs that need to cross biological barriers, such as the blood-brain barrier (BBB), to reach their target sites.

Recent research has focused on the potential therapeutic applications of 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea. Studies have demonstrated its ability to inhibit specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. This finding suggests that 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea could be a valuable lead compound for developing novel therapies for neurodegenerative disorders.

In addition to its neuroprotective properties, 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research demonstrated that 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea inhibited the activation of AKT and ERK signaling pathways in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic profile of 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea is another important aspect of its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and plasma stability, which are essential for effective drug delivery. Furthermore, its low toxicity profile makes it a promising candidate for further clinical evaluation.

In conclusion, 3-[4-(4-methoxypiperidin-1-yl)phenyl]-1-(3-phenylpropyl)urea (CAS No. 1448063-95-3) is a multifaceted compound with significant potential in both neurology and oncology. Its unique structural features contribute to its diverse biological activities and therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.